Cas no 1430091-67-0 (4-(4,4-difluorocyclohexyl)pyrrolidin-2-one)

• Product Name: 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one
• CAS No: 1430091-67-0
• MF: C₁₀H₁₅F₂NO
• MW: 203.229009866714
• CID: 6576722
• PubChem ID: 89500504
• Update Time: 2025-06-15

4-(4,4-difluorocyclohexyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(4,4-difluorocyclohexyl)-

• Inchi： 1S/C10H15F2NO/c11-10(12)3-1-7(2-4-10)8-5-9(14)13-6-8/h7-8H,1-6H2,(H,13,14)
• InChI Key： RRPRNAXMTWGSSU-UHFFFAOYSA-N
• SMILES： N1CC(C2CCC(F)(F)CC2)CC1=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 333.1±42.0 °C(Predicted)
• pka: 16.54±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one

4-(4,4-Difluorocyclohexyl)pyrrolidin-2-one: A Comprehensive Overview

4-(4,4-Difluorocyclohexyl)pyrrolidin-2-one (CAS No. 1430091-67-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a difluorocyclohexyl moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The pyrrolidine ring is a common structural motif in many biologically active molecules due to its ability to adopt multiple conformations and participate in various types of interactions. The difluorocyclohexyl group, on the other hand, introduces additional complexity and potential for modulation of biological activity. The presence of fluorine atoms can significantly influence the physicochemical properties of the molecule, such as lipophilicity, metabolic stability, and receptor binding affinity.

Recent studies have highlighted the potential of 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one in the treatment of neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific subtypes of serotonin receptors, which are implicated in conditions such as depression and anxiety. The researchers found that the compound's unique structure allows it to selectively target these receptors with high affinity and low off-target effects.

In addition to its potential as a therapeutic agent, 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one has also been explored for its use in chemical biology research. Its ability to modulate receptor activity makes it an excellent tool for investigating the mechanisms underlying various physiological processes. For example, a study published in Bioorganic & Medicinal Chemistry Letters utilized this compound to probe the signaling pathways involved in neuronal differentiation and synaptic plasticity.

The synthesis of 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one involves several well-established chemical reactions. One common approach is to start with a difluorocyclohexane derivative and undergo a series of transformations to introduce the pyrrolidine ring. The key steps often include nucleophilic substitution reactions, ring-closing metathesis (RCM), and hydrogenation. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for both academic and industrial applications.

From a pharmacokinetic perspective, 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one exhibits favorable properties that enhance its potential as a drug candidate. Its lipophilicity allows for good membrane permeability, while its metabolic stability ensures prolonged activity in vivo. Preclinical studies have shown that the compound has low toxicity and good bioavailability when administered orally or intravenously.

The safety profile of 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one has been extensively evaluated through various toxicity assays. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical development.

In conclusion, 4-(4,4-difluorocyclohexyl)pyrrolidin-2-one (CAS No. 1430091-67-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.